Cas no 902623-91-0 (1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 902623-91-0
• MF: C₂₅H₂₀FNO₃
• MW: 401.42961025238
• CID: 5494569
• PubChem ID: 20864573
• Update Time: 2025-06-11

1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorobenzyl)-3-(4-methoxybenzoyl)-6-methylquinolin-4(1H)-one
• 1-[(3-fluorophenyl)methyl]-3-(4-methoxybenzoyl)-6-methylquinolin-4-one
• F3222-1937
• 1-[(3-fluorophenyl)methyl]-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one
• 902623-91-0
• AKOS001817956
• 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H20FNO3/c1-16-6-11-23-21(12-16)25(29)22(24(28)18-7-9-20(30-2)10-8-18)15-27(23)14-17-4-3-5-19(26)13-17/h3-13,15H,14H2,1-2H3
• InChI Key： HZWAADYKRKBMGS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C(C(C2C=CC(=CC=2)OC)=O)C(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 401.14272166g/mol
• Monoisotopic Mass: 401.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 902623-91-0)

The compound 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 902623-91-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique dihydroquinolin-4-one core, combined with fluorophenyl and methoxybenzoyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on drug optimization and ADME properties (Absorption, Distribution, Metabolism, and Excretion) in the pharmaceutical industry. The presence of a methoxy group in the structure further contributes to its lipophilicity, a critical factor in CNS drug development, a hot topic in neurology and psychiatry research.

The synthesis of CAS No. 902623-91-0 involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis techniques. These methods are frequently searched by chemists exploring green chemistry and time-efficient protocols. Additionally, the compound's crystalline properties have been studied for potential applications in organic electronics, a field gaining traction due to the rise of flexible displays and wearable technology.

From a regulatory perspective, 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one is not classified as hazardous under major chemical inventories, making it accessible for academic and industrial research. Its structure-activity relationship (SAR) studies are often cited in patents related to GPCR modulators, reflecting the broader interest in personalized medicine and orphan drug design. These areas dominate current scientific discourse, as evidenced by high search volumes for terms like "small molecule therapeutics" and "fragment-based drug discovery."

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently queried by quality control professionals. The 6-methyl substitution on the quinolinone ring has been hypothesized to influence its protein-binding affinity, a key consideration in computational chemistry and molecular docking studies. Such computational approaches are increasingly popular, as seen in searches for "AI in drug design" and "in silico screening."

In material science applications, the π-conjugated system of CAS No. 902623-91-0 has been explored for organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). This resonates with the global push toward renewable energy solutions and energy-efficient technologies. The compound's thermal stability data, often requested in technical datasheets, makes it relevant for high-performance polymer formulations—another trending topic in advanced materials research.

Despite its potential, challenges remain in scaling up the production of 1-(3-fluorophenyl)methyl-3-(4-methoxybenzoyl)-6-methyl-1,4-dihydroquinolin-4-one while maintaining regioselectivity and yield optimization. These pain points mirror frequently searched terms like "continuous flow chemistry" and "catalytic selectivity enhancement," highlighting the intersection of synthetic chemistry and process engineering. Furthermore, its solubility profile in PEG-based formulations is an active area of investigation, given the pharmaceutical industry's shift toward biocompatible excipients.

In conclusion, 902623-91-0 represents a versatile scaffold with multidisciplinary applications. Its relevance to medicinal chemistry, material science, and analytical methodology ensures continued interest from both academia and industry. As research progresses, updates on its biological activity spectra and derivatization strategies will likely emerge in high-impact journals, further cementing its position in contemporary scientific literature.